Cas no 1126424-26-7 (7-Fluoro-6-methylquinazolin-4-amine)

• Product Name: 7-Fluoro-6-methylquinazolin-4-amine
• CAS No: 1126424-26-7
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 1031434
• PubChem ID: 59490915
• Update Time: 2025-06-09

7-Fluoro-6-methylquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-6-methylquinazolin-4-amine
• 7-Fluoro-6-methylquizolin-4-amine
• DTXSID30732185
• SCHEMBL833535
• BVB42426
• DB-333734
• 1126424-26-7

• Inchi： 1S/C9H8FN3/c1-5-2-6-8(3-7(5)10)12-4-13-9(6)11/h2-4H,1H3,(H2,11,12,13)
• InChI Key： XVDUYWWCYRPNDM-UHFFFAOYSA-N
• SMILES： FC1=CC2C(=C(N)N=CN=2)C=C1C

Computed Properties

• Exact Mass: 177.07022543g/mol
• Monoisotopic Mass: 177.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 7-Fluoro-6-methylquinazolin-4-amine

Professional Introduction to 7-Fluoro-6-methylquinazolin-4-amine (CAS No. 1126424-26-7)

7-Fluoro-6-methylquinazolin-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1126424-26-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a fluoro and a methyl substituent in its quinazoline core imparts distinct electronic and steric effects, making it a versatile scaffold for designing novel bioactive molecules.

The quinazoline scaffold is well-documented for its role in medicinal chemistry, particularly in the synthesis of antiviral, anticancer, and anti-inflammatory agents. The introduction of fluorine at the 7-position and a methyl group at the 6-position enhances the compound's metabolic stability and binding affinity to biological targets. This modification aligns with current trends in drug design, where optimizing molecular properties to improve pharmacokinetic profiles is crucial.

In recent years, there has been a surge in research focusing on quinazoline derivatives as potential therapeutic agents. Studies have highlighted the importance of fluorine substitution in enhancing the bioavailability and efficacy of small molecules. The fluorine atom, being highly electronegative, can influence the electronic distribution within the molecule, thereby affecting its interactions with biological receptors. This property is particularly valuable in the development of kinase inhibitors, which are widely used in cancer therapy.

7-Fluoro-6-methylquinazolin-4-amine has been explored in several preclinical studies as a precursor for more complex pharmacophores. Its structural features make it an excellent candidate for further derivatization, allowing chemists to fine-tune its properties for specific therapeutic applications. For instance, modifications at the 4-amino position can introduce additional functional groups that enhance solubility or target specificity.

The compound's relevance is further underscored by its potential role in addressing emerging health challenges. With the rise of drug-resistant pathogens and the need for novel therapeutic strategies, compounds like 7-fluoro-6-methylquinazolin-4-amine offer a promising avenue for innovation. Researchers are investigating its efficacy against various diseases, including infectious disorders and chronic conditions, by leveraging its unique chemical structure.

The synthesis of 7-fluoro-6-methylquinazolin-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly utilized in its preparation.

The pharmacological profile of this compound has been a subject of extensive investigation. In vitro studies have demonstrated its ability to interact with multiple biological targets, suggesting broad therapeutic potential. For example, preliminary data indicate that it may exhibit inhibitory effects on certain enzymes involved in cell proliferation and inflammation. These findings have sparked interest among researchers looking to develop new treatments for related conditions.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 7-fluoro-6-methylquinazolin-4-amine. By leveraging computational models, scientists can predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. This approach not only saves time but also enhances the efficiency of drug development programs.

The future prospects of 7-fluoro-6-methylquinazolin-4-amine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved pharmacological properties. As our understanding of disease mechanisms evolves, so too will our ability to harness this compound's potential for human health benefits.

In conclusion, 7-fluoro-6-methylquinazolin-4-amine (CAS No. 1126424-26-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable tool for developing new drugs across various therapeutic areas. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of today's most pressing health challenges.